Cas no 22721-16-0 (5-Bromo-2-(methylamino)benzoic acid)

• Product Name: 5-Bromo-2-(methylamino)benzoic acid
• CAS No: 22721-16-0
• MF: C₈H₈BrNO₂
• MW: 230.058621406555
• MDL: MFCD07439747
• CID: 1086899
• PubChem ID: 16463261
• Update Time: 2025-04-23

5-Bromo-2-(methylamino)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-(methylamino)benzoic acid
• 5-Brom-2-methylamino-benzoesaeure
• 5-Brom-N-methyl-anthranilsaeure
• 5-bromo-2-methylamino-benzoic acid
• N-Methyl-5-brom-anthranilsaeure
• SIAWPBGFCFNHCS-UHFFFAOYSA-N
• SCHEMBL1323012
• BS-16177
• DB-413598
• 5-bromo-2-(methylamino)benzoicacid
• CS-0130040
• 5-bromo-2-(methylamino)benzoic acid(SALTDATA: FREE)
• XAA72116
• STK328531
• AKOS000275333
• EN300-4252685
• D82817
• MFCD07439747
• 22721-16-0
• 5-bromo-2-methylaminobenzoic acid
• DTXSID80586110

• MDL： MFCD07439747
• Inchi： 1S/C8H8BrNO2/c1-10-7-3-2-5(9)4-6(7)8(11)12/h2-4,10H,1H3,(H,11,12)
• InChI Key： SIAWPBGFCFNHCS-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C(=O)O)C=1)NC

Computed Properties

• Exact Mass: 228.97400
• Monoisotopic Mass: 228.97384g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• PSA: 49.33000
• LogP: 2.26200

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Aminobenzoic acids and derivatives

Additional information on 5-Bromo-2-(methylamino)benzoic acid

5-Bromo-2-(methylamino)benzoic acid: A Comprehensive Overview

5-Bromo-2-(methylamino)benzoic acid is a synthetic organic compound that belongs to the family of substituted benzoic acids. Its unique structure, characterized by a bromine atom at position 5 and a methylamino group at position 2 on the aromatic ring, makes it an interesting molecule for various applications in biomedical research. This compound has been extensively studied due to its potential pharmacological properties and its role as a precursor in drug development.

The chemical name 5-Bromo-2-(methylamino)benzoic acid highlights its key structural features. The bromine atom at position 5 introduces halogenation, which can influence the compound's reactivity and biological activity. Meanwhile, the methylamino group at position 2 adds a nitrogen-containing substituent, potentially affecting the molecule's polar interactions and metabolic pathways. These structural elements make it a valuable starting material for the synthesis of more complex molecules.

Recent studies have focused on the synthesis and characterization of 5-Bromo-2-(methylamino)benzoic acid, particularly in the context of its use as a building block for peptide synthesis. The compound's carboxylic acid group enables easy coupling reactions, making it a useful component in the assembly of peptidomimetic compounds. This has led to its application in drug discovery, where it serves as a scaffold for developing novel therapeutic agents.

In addition to its role in synthesis, 5-Bromo-2-(methylamino)benzoic acid has been explored for its potential biological activity. Research indicates that the compound exhibits moderate inhibitory effects on certain enzyme targets, suggesting its utility as a lead compound in medicinal chemistry. Furthermore, its structure allows for easy modification, enabling researchers to investigate the impact of substituent changes on bioactivity.

The compound's applications extend beyond drug development. It has been used as a standard material in analytical chemistry, particularly in the calibration of instrumentation for detecting halogenated compounds. Its distinct spectral properties make it an ideal reference substance in mass spectrometry and high-performance liquid chromatography (HPLC) analyses.

Recent advancements in molecular modeling have also shed light on the compound's interaction with biological systems. Computational studies have revealed that 5-Bromo-2-(methylamino)benzoic acid can act as a weak antagonist of specific receptors, indicating its potential role in modulating signaling pathways. These findings highlight the compound's dual utility—as both a synthetic precursor and a bioactive molecule.

Moreover, the compound's stability under physiological conditions has been evaluated, demonstrating its suitability for in vivo studies. Its relatively low toxicity profile further supports its exploration as a candidate for therapeutic applications. Current research is focused on optimizing its pharmacokinetic properties to enhance bioavailability and reduce potential side effects.

In conclusion, 5-Bromo-2-(methylamino)benzoic acid stands out as a versatile compound with significant potential in both chemical synthesis and biological research. Its unique structural features make it an invaluable tool for scientists working on drug development and analytical chemistry. As our understanding of its properties continues to grow, new applications are likely to emerge, solidifying its place as a key compound in the biomedical field.